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Property Value / Description

IUPAC Name (4-fluorophenyl)(propan-2-yl)aminoacetic acid [1]

CAS RN 201668-31-7 [1]

Chemical Formula C₁₁H₁₂FNO₃ [1]

Molecular Mass 225.2 [1]

Canonical SMILES CC(C)N(C1=CC=C(C=C1)F)C(=O)C(=O)O [1]

Pesticide Type Metabolite (of Flufenacet) [1]

Formation Medium Soil, Plant, Animal, Groundwater, Surface Water [1]

Metabolite of Flufenacet [1]

Environmental Fate and Ecotoxicological Data
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Area Parameter Value Notes / Assessment

Environmental
Fate

Soil DT₅₀ (Lab) 5.83 days
[1]

Non-persistent (lab)

Soil DT₉₀ (Lab) 123.0
days [1]

Persistent (lab)

Adsorption (Kf) 0.132 mL
g⁻¹ [1]

Very mobile in soil

Groundwater
Exposure

- Indicated to exceed 0.1 μg/L parametric
drinking water limit [2]

Ecotoxicology Earthworms (Acute
14d LC₅₀)

> 1000 mg
kg⁻¹ [1]

Low acute risk [1]

Earthworms
(Chronic NOEC)

=> 100 mg
kg⁻¹ [1]

Low chronic risk [1]

Regulatory
Status

EU - Human Health - Consumer risk assessment not finalised;
data gap for toxicology of groundwater

metabolites [2]

EU - Ecotoxicology - High risk identified for aquatic organisms

(algae), and for some uses for birds and
bees [2]

Endocrine
Disruption

- Meets criteria for thyroid modality for
humans/wild mammals [2]

Experimental Protocol for Photocatalytic
Transformation of Parent Compound

The following diagram outlines the experimental workflow for studying the photocatalytic transformation of

the parent compound, flufenacet, as detailed in the research. This methodology can serve as a reference for

designing studies on its metabolites [3].
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Experimental Workflow for Flufenacet Photocatalytic Transformation

Start: Prepare Flufenacet
Aqueous Solution

Add TiO₂ (Degussa P25)
as Photocatalyst

Adjust pH and/or
Add H₂O₂

Irradiate with
Artificial Light Source

Sample at
Time Intervals

Analyze Samples
(HPLC-MS)

Identify Transformation
Products (HPLC-HMS)

Assess Mineralization
and Toxicity (Vibrio fischeri)

End: Propose
Degradation Pathway
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Experimental workflow for flufenacet photocatalysis [3].

The detailed methodology is as follows [3]:

Material and Reagents: Flufenacet (purity >99%) was used. TiO₂ Degussa P25 was the
photocatalyst, which was pre-irradiated to eliminate organic impurities. Hydrogen peroxide (30%,

analytical grade) was used as an additive.
Experimental Setup and Procedure: Aqueous flufenacet suspensions were prepared with varying

loadings of TiO₂ (e.g., 0.25 - 1.5 g/L). The pH was adjusted, and H₂O₂ concentration was varied
according to an experimental design. The solutions were irradiated in a reactor with an artificial light

source. Sampling was performed at regular time intervals.
Analysis and Identification:

Instrumentation: High-Performance Liquid Chromatography coupled with a Mass
Spectrometer (HPLC-MS).

Transformation Products: A total of 36 phototransformation products were identified using
HPLC-High Mass Spectrometry (HPLC-HMS), and a tentative reaction pathway was proposed.

Mineralization: The evolution of mineralization was monitored.
Toxicity Assessment: The toxicity of the solution during the process was assessed using

luminescence bioassays with the bacterium Vibrio fischeri.

Insights and Research Gaps

A 2024 European Food Safety Authority (EFSA) peer review highlights several unresolved issues and data

gaps [2]:

The consumer risk assessment could not be finalized, partly due to a data gap on the

toxicological assessment of several groundwater metabolites, including FOE oxalate.
The groundwater metabolite relevance assessment was not finalized for FOE oxalate, meaning

its potential impacts are not fully understood.
A data gap exists regarding the effect of water treatment processes (like chlorination) on the nature

of flufenacet residues, affecting the drinking water risk assessment.

The experimental protocol available focuses on the photocatalytic degradation of the parent flufenacet

molecule to identify its transformation products [3]. Specific, detailed laboratory protocols for the targeted

analysis, synthesis, or environmental simulation of the oxalate metabolite (FOE oxalate) itself were not

found in the searched literature.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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